Cas no 1704648-13-4 (1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine)

• Product Name: 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• CAS No: 1704648-13-4
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5346567
• Update Time: 2025-10-28

1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
• (3-methoxyphenyl)-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
• 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• Inchi： 1S/C23H25N3O3/c1-16-7-3-4-11-20(16)22-24-21(29-25-22)13-17-8-6-12-26(15-17)23(27)18-9-5-10-19(14-18)28-2/h3-5,7,9-11,14,17H,6,8,12-13,15H2,1-2H3
• InChI Key： BEFDSYIEVPDNFV-UHFFFAOYSA-N
• SMILES： O1C(CC2CN(C(C3C=CC=C(C=3)OC)=O)CCC2)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 546
• XLogP3: 4.3
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Comprehensive Overview of 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 1704648-13-4)

The compound 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 1704648-13-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a piperidine core, 1,2,4-oxadiazole ring, and methoxybenzoyl moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of specific biological targets, given its ability to interact with enzymes and receptors in novel ways.

One of the key features of 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is its heterocyclic framework, which is often associated with enhanced bioavailability and metabolic stability. The presence of the 1,2,4-oxadiazole ring, in particular, is noteworthy due to its role in improving binding affinity and selectivity. This structural attribute aligns with current trends in medicinal chemistry, where researchers prioritize compounds with optimized pharmacokinetic properties. The methoxybenzoyl group further contributes to the molecule's lipophilicity, potentially facilitating its passage through cell membranes.

In recent years, the scientific community has shown growing interest in piperidine derivatives and oxadiazole-containing compounds, as evidenced by the surge in related publications and patents. 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine fits into this broader category, offering a versatile scaffold for further chemical modifications. Its CAS No. 1704648-13-4 serves as a unique identifier, enabling precise tracking in regulatory and commercial contexts. This is particularly relevant for laboratories and institutions engaged in high-throughput screening or structure-activity relationship (SAR) studies.

The synthesis of 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine typically involves multi-step organic reactions, including condensation and cyclization processes. These methods are well-documented in peer-reviewed journals, reflecting the compound's accessibility to synthetic chemists. Its 2-methylphenyl substituent adds a layer of steric complexity, which can influence its interaction with biological targets. This aspect is critical for researchers investigating allosteric modulation or competitive inhibition mechanisms.

From an application standpoint, 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine has been explored in the context of neurological and inflammatory pathways. Its potential to cross the blood-brain barrier (BBB) due to its lipophilic nature makes it a subject of interest for central nervous system (CNS) drug development. Additionally, the oxadiazole moiety is known to exhibit anti-inflammatory properties, opening avenues for therapeutic interventions in chronic diseases. These characteristics align with current healthcare trends, where personalized medicine and targeted therapies are gaining traction.

Another area of exploration for CAS No. 1704648-13-4 is its role in enzyme inhibition. Preliminary studies suggest that the compound may act as a selective inhibitor for certain kinases or proteases, which are often implicated in cancer and metabolic disorders. This aligns with the broader search for small-molecule inhibitors in oncology research, a topic frequently queried in scientific databases and search engines. The 3-methoxybenzoyl group, in particular, could contribute to hydrogen bonding interactions with active sites, enhancing inhibitory potency.

In summary, 1-(3-methoxybenzoyl)-3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine represents a multifaceted compound with significant potential in modern drug discovery. Its structural complexity, combined with its bioactive properties, positions it as a valuable tool for researchers tackling unmet medical needs. As the demand for innovative therapeutics grows, compounds like CAS No. 1704648-13-4 will likely remain at the forefront of scientific inquiry, driving advancements in chemistry and biology alike.